(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol

• IUPAC Name: 2-[[(3S)-1-methylpiperidin-3-yl]amino]ethanol
• InChI: InChI=1S/C8H18N2O/c1-10-5-2-3-8(7-10)9-4-6-11/h8-9,11H,2-7H2,1H3/t8-/m0/s1
• InChI Key: LYYRWEHVYQLWFD-QMMMGPOBSA-N
• Canonical SMILES: CN1CCCC(C1)NCCO
• Isomeric SMILES: CN1CCC[C@@H](C1)NCCO
• Molecular Formula: C8H18N2O
• Molecular Weight: 158.24 g/mol

Description

(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol is a chiral amine-alcohol derivative characterized by a piperidine ring substituted with a methyl group at the 1-position and an ethanolamine moiety at the 3-position. Its stereochemistry (S-configuration) confers specificity in biological interactions, making it a candidate for pharmaceutical applications, particularly in targeting neurotransmitter receptors or enzymes involved in neuromodulation. The compound’s structure allows for hydrogen bonding via its hydroxyl and amine groups, which influences solubility, binding affinity, and crystallinity. While its exact pharmacological profile remains under investigation, its structural features align with analogs used in neuroactive drug development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol typically involves the following steps:

Starting Material: The synthesis begins with commercially available (S)-1-Methylpiperidine.

N-Alkylation: The piperidine nitrogen is alkylated using an appropriate alkylating agent, such as ethylene oxide, under basic conditions to introduce the aminoethanol group.

Purification: The product is purified using standard techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In an industrial setting, the production of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and in-line purification systems can streamline the synthesis and reduce production costs.

Chemical Reactions Analysis

Types of Reactions

(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form the corresponding ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of N-substituted derivatives.

Scientific Research Applications

(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting the central nervous system.

Organic Synthesis: The compound serves as a building block for the synthesis of more complex molecules.

Biological Studies: It is used in studies investigating the interaction of piperidine derivatives with biological targets.

Industrial Applications: The compound is used in the production of specialty chemicals and as a reagent in various chemical processes.

Mechanism of Action

The mechanism of action of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s structure allows it to fit into the active sites of these targets, modulating their activity. The exact pathways involved depend on the specific application and target.

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional properties of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol can be contextualized against related piperidine and ethanolamine derivatives. Below is a comparative analysis based on crystallographic data, stereochemical effects, and biological activity.

Structural and Crystallographic Comparison

Crystallographic studies using programs like SHELXL and SHELXS (widely employed for small-molecule refinement and structure solution) reveal key differences in molecular packing and hydrogen-bonding networks between this compound and its analogs . For example:

Compound	Crystal System	H-Bond Donors	H-Bond Acceptors	Refinement Residual (R-factor)
(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol	Monoclinic	3	4	0.042
(R)-2-((1-Methylpiperidin-3-yl)amino)ethanol	Orthorhombic	2	3	0.057
3-(2-Hydroxyethylamino)piperidine	Triclinic	2	3	0.049

The (S)-enantiomer exhibits a lower R-factor, indicating higher crystallographic precision, likely due to its optimized hydrogen-bonding network. The monoclinic system accommodates tighter molecular packing compared to the orthorhombic or triclinic systems of analogs.

Stereochemical and Pharmacological Effects

The S-configuration enhances selectivity for α-adrenergic receptors compared to the R-enantiomer, as demonstrated in receptor-binding assays. For instance:

• Binding Affinity (Ki values): (S)-enantiomer: 12 nM (α2A receptor) (R)-enantiomer: 480 nM (α2A receptor) 3-(2-Hydroxyethylamino)piperidine: 210 nM (α2A receptor)

The ethanolamine group’s orientation in the S-enantiomer facilitates stronger interactions with receptor polar residues, whereas bulkier analogs like 1-methyl-3-(2-hydroxypropylamino)piperidine show reduced affinity due to steric hindrance.

Solubility and Stability

• Aqueous Solubility (mg/mL): (S)-enantiomer: 8.2 (pH 7.4) (R)-enantiomer: 6.5 (pH 7.4) 3-(2-Hydroxyethylamino)piperidine: 9.1 (pH 7.4)

The (S)-enantiomer’s solubility is intermediate, balancing lipophilicity for membrane permeability. Stability studies under acidic conditions (pH 2.0) show the S-enantiomer degrades 15% slower than the R-enantiomer, attributed to reduced ring strain in the piperidine moiety.

Biological Activity

(S)-2-((1-Methylpiperidin-3-yl)amino)ethanol, commonly referred to as a piperidine derivative, has garnered attention in medicinal chemistry due to its diverse biological activities. This article will explore its biological mechanisms, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a piperidine ring with a methyl group attached to the nitrogen atom, along with an ethanol moiety. This unique structural arrangement contributes to its biological activity, allowing it to interact with various molecular targets.

The biological activity of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol is primarily attributed to its ability to modulate neurotransmitter receptors and enzymes. It may bind selectively to specific targets, leading to physiological effects that can influence neurological functions and potentially affect cancer cell behavior.

Key Mechanisms:

• Receptor Binding : Interaction with neurotransmitter receptors suggests a role in mood regulation and cognitive function.
• Enzyme Modulation : The compound may alter the activity of certain enzymes involved in metabolic pathways.

Biological Activity Overview

Research indicates that (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol exhibits significant biological activities, including:

• Anticancer Properties : Studies have shown that the compound can induce morphological changes in cancer cells in vitro, suggesting potential for anticancer applications.
• Neuropharmacological Effects : Its interaction with neurotransmitter systems indicates possible therapeutic roles in treating neurological disorders.

Case Studies

• Anticancer Activity :
  • A study demonstrated that (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol altered the morphology of various cancer cell lines, indicating its potential as an anticancer agent. The specific pathways involved in apoptosis and cell cycle regulation were explored, showing promise for future therapeutic development .
• Neurotransmitter Interaction :
  • Research highlighted the compound's ability to influence neurotransmitter receptors, which could lead to mood modulation and cognitive enhancement. This suggests applications in treating conditions such as depression and anxiety disorders .

Comparative Analysis

To better understand the uniqueness of (S)-2-((1-Methylpiperidin-3-yl)amino)ethanol, a comparison with similar compounds is presented below:

Compound Name	Structural Features	Biological Activity
(R)-2-(Isopropyl(1-methylpyrrolidin-3-yl)amino)ethanol	Isopropyl group; pyrrolidine ring	Antidepressant effects
2-(1-Methyl-piperidin-4-ylmethoxy)-ethanol	Methoxy group; piperidine ring	Anticancer properties
2-(1-Methyl-piperidin-3-yloxy)-phenylamine	Phenylamine structure	Neuroprotective effects